Cas no 2411306-32-4 (N-{5-methyl-5H,6H,7H-pyrrolo1,2-b1,2,4triazol-7-yl}prop-2-enamide)

• Product Name: N-{5-methyl-5H,6H,7H-pyrrolo1,2-b1,2,4triazol-7-yl}prop-2-enamide
• CAS No: 2411306-32-4
• MF: C₉H₁₂N₄O
• MW: 192.217781066895
• CID: 5416748
• PubChem ID: 165766929
• Update Time: 2025-10-22

N-{5-methyl-5H,6H,7H-pyrrolo1,2-b1,2,4triazol-7-yl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-{5-methyl-5H,6H,7H-pyrrolo[1,2-b][1,2,4]triazol-7-yl}prop-2-enamide
• EN300-26609331
• Z2738282831
• 2411306-32-4
• N-{5-methyl-5H,6H,7H-pyrrolo1,2-b1,2,4triazol-7-yl}prop-2-enamide

• Inchi： 1S/C9H12N4O/c1-3-8(14)12-7-4-6(2)13-9(7)10-5-11-13/h3,5-7H,1,4H2,2H3,(H,12,14)
• InChI Key： PAYXWGQPICVMLS-UHFFFAOYSA-N
• SMILES： O=C(C=C)NC1C2=NC=NN2C(C)C1

Computed Properties

• Exact Mass: 192.10111102g/mol
• Monoisotopic Mass: 192.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 59.8Ų

Additional information on N-{5-methyl-5H,6H,7H-pyrrolo1,2-b1,2,4triazol-7-yl}prop-2-enamide

Comprehensive Overview of N-{5-methyl-5H,6H,7H-pyrrolo[1,2-b][1,2,4]triazol-7-yl}prop-2-enamide (CAS No. 2411306-32-4)

N-{5-methyl-5H,6H,7H-pyrrolo[1,2-b][1,2,4]triazol-7-yl}prop-2-enamide, with the CAS number 2411306-32-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule belongs to the class of pyrrolo-triazole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The compound's unique structure, featuring a pyrrolo[1,2-b][1,2,4]triazole core and a prop-2-enamide side chain, makes it a promising candidate for drug discovery and development.

In recent years, the scientific community has shown increasing interest in pyrrolo-triazole derivatives due to their potential as kinase inhibitors, anti-inflammatory agents, and anticancer compounds. The N-{5-methyl-5H,6H,7H-pyrrolo[1,2-b][1,2,4]triazol-7-yl}prop-2-enamide structure is particularly intriguing because of its ability to interact with specific biological targets, such as enzymes and receptors, which are often implicated in disease pathways. Researchers are exploring its applications in targeted therapy and precision medicine, aligning with the growing demand for personalized healthcare solutions.

The synthesis of CAS No. 2411306-32-4 involves multi-step organic reactions, including cyclization and amidation processes, to achieve the desired molecular framework. Advanced techniques such as nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS) are employed to confirm its purity and structural integrity. These analytical methods ensure that the compound meets the stringent quality standards required for preclinical and clinical studies.

One of the key advantages of N-{5-methyl-5H,6H,7H-pyrrolo[1,2-b][1,2,4]triazol-7-yl}prop-2-enamide is its potential for structure-activity relationship (SAR) optimization. By modifying its functional groups, researchers can enhance its bioavailability, selectivity, and efficacy. This approach is particularly relevant in the context of drug repurposing, where existing compounds are evaluated for new therapeutic indications. The compound's versatility makes it a valuable asset in the quest for novel treatments for chronic and rare diseases.

From an industrial perspective, the demand for CAS No. 2411306-32-4 is driven by its applications in medicinal chemistry and biopharmaceutical research. Companies specializing in contract research organizations (CROs) and custom synthesis services are increasingly offering this compound to support drug development projects. Its role in high-throughput screening (HTS) and fragment-based drug design (FBDD) further underscores its importance in modern drug discovery pipelines.

In conclusion, N-{5-methyl-5H,6H,7H-pyrrolo[1,2-b][1,2,4]triazol-7-yl}prop-2-enamide (CAS No. 2411306-32-4) represents a cutting-edge compound with significant potential in biomedical research. Its unique chemical properties, combined with the growing focus on targeted therapies and personalized medicine, position it as a molecule of high interest for scientists and industry professionals alike. As research progresses, this compound may pave the way for innovative treatments that address unmet medical needs.